Cas no 2228860-24-8 (4-{imidazo1,2-apyridin-3-yl}-1,3-oxazolidin-2-one)

4-{Imidazo[1,2-a]pyridin-3-yl}-1,3-oxazolidin-2-one is a heterocyclic compound featuring a fused imidazopyridine core linked to an oxazolidin-2-one moiety. This structure imparts unique physicochemical properties, making it a valuable intermediate in medicinal chemistry and drug discovery. The imidazopyridine scaffold is known for its bioactivity, particularly in targeting neurological and inflammatory pathways, while the oxazolidinone group enhances metabolic stability and binding affinity. The compound’s rigid framework allows for selective interactions with biological targets, facilitating the development of novel therapeutics. Its synthetic versatility also enables further functionalization, supporting structure-activity relationship studies. Suitable for research applications, this compound is of interest in the design of small-molecule inhibitors and pharmacophores.
4-{imidazo1,2-apyridin-3-yl}-1,3-oxazolidin-2-one structure
2228860-24-8 structure
Product Name:4-{imidazo1,2-apyridin-3-yl}-1,3-oxazolidin-2-one
CAS No:2228860-24-8
MF:C10H9N3O2
MW:203.197361707687
CID:6191070
PubChem ID:165856447
Update Time:2025-05-04

4-{imidazo1,2-apyridin-3-yl}-1,3-oxazolidin-2-one Chemical and Physical Properties

Names and Identifiers

    • 4-{imidazo1,2-apyridin-3-yl}-1,3-oxazolidin-2-one
    • 2228860-24-8
    • EN300-1747928
    • 4-{imidazo[1,2-a]pyridin-3-yl}-1,3-oxazolidin-2-one
    • Inchi: 1S/C10H9N3O2/c14-10-12-7(6-15-10)8-5-11-9-3-1-2-4-13(8)9/h1-5,7H,6H2,(H,12,14)
    • InChI Key: PDAXPHYKSXFKKC-UHFFFAOYSA-N
    • SMILES: O1C(NC(C1)C1=CN=C2C=CC=CN12)=O

Computed Properties

  • Exact Mass: 203.069476538g/mol
  • Monoisotopic Mass: 203.069476538g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 1
  • Complexity: 271
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.1
  • Topological Polar Surface Area: 55.6Ų

4-{imidazo1,2-apyridin-3-yl}-1,3-oxazolidin-2-one Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Enamine
EN300-1747928-0.05g
4-{imidazo[1,2-a]pyridin-3-yl}-1,3-oxazolidin-2-one
2228860-24-8
0.05g
$1140.0 2023-09-20
Enamine
EN300-1747928-0.1g
4-{imidazo[1,2-a]pyridin-3-yl}-1,3-oxazolidin-2-one
2228860-24-8
0.1g
$1195.0 2023-09-20
Enamine
EN300-1747928-0.25g
4-{imidazo[1,2-a]pyridin-3-yl}-1,3-oxazolidin-2-one
2228860-24-8
0.25g
$1249.0 2023-09-20
Enamine
EN300-1747928-0.5g
4-{imidazo[1,2-a]pyridin-3-yl}-1,3-oxazolidin-2-one
2228860-24-8
0.5g
$1302.0 2023-09-20
Enamine
EN300-1747928-1.0g
4-{imidazo[1,2-a]pyridin-3-yl}-1,3-oxazolidin-2-one
2228860-24-8
1g
$1357.0 2023-06-03
Enamine
EN300-1747928-2.5g
4-{imidazo[1,2-a]pyridin-3-yl}-1,3-oxazolidin-2-one
2228860-24-8
2.5g
$2660.0 2023-09-20
Enamine
EN300-1747928-5.0g
4-{imidazo[1,2-a]pyridin-3-yl}-1,3-oxazolidin-2-one
2228860-24-8
5g
$3935.0 2023-06-03
Enamine
EN300-1747928-10.0g
4-{imidazo[1,2-a]pyridin-3-yl}-1,3-oxazolidin-2-one
2228860-24-8
10g
$5837.0 2023-06-03
Enamine
EN300-1747928-1g
4-{imidazo[1,2-a]pyridin-3-yl}-1,3-oxazolidin-2-one
2228860-24-8
1g
$1357.0 2023-09-20
Enamine
EN300-1747928-5g
4-{imidazo[1,2-a]pyridin-3-yl}-1,3-oxazolidin-2-one
2228860-24-8
5g
$3935.0 2023-09-20

Additional information on 4-{imidazo1,2-apyridin-3-yl}-1,3-oxazolidin-2-one

Professional Introduction to Compound with CAS No. 2228860-24-8 and Product Name: 4-{imidazo[1,2-apyridin-3-yl}-1,3-oxazolidin-2-one

The compound identified by the CAS number 2228860-24-8 and the product name 4-{imidazo[1,2-apyridin-3-yl}-1,3-oxazolidin-2-one represents a significant advancement in the field of medicinal chemistry. This heterocyclic compound has garnered considerable attention due to its unique structural features and promising biological activities. The molecular framework of this compound integrates an imidazo[1,2-a]pyridine core with a 1,3-oxazolidinone moiety, creating a scaffold that is highly suitable for further derivatization and optimization.

In recent years, the development of novel therapeutic agents has been heavily influenced by the design of multicyclic scaffolds that can simultaneously engage multiple biological targets. The 4-{imidazo[1,2-apyridin-3-yl}-1,3-oxazolidin-2-one structure exemplifies this trend by combining the pharmacophoric properties of imidazo[1,2-a]pyridines and 1,3-oxazolidinones. Imidazo[1,2-a]pyridines are well-known for their role as key components in various bioactive molecules, including antiviral and anticancer agents. The presence of this motif in 4-{imidazo[1,2-apyridin-3-yl}-1,3-oxazolidin-2-one suggests potential applications in these therapeutic areas.

The 1,3-oxazolidinone ring is another pharmacologically relevant structure that contributes to the compound's versatility. This moiety is commonly found in drugs targeting bacterial infections due to its ability to interfere with bacterial cell wall synthesis. Additionally, oxazolidinones have been explored for their anti-inflammatory and antifungal properties. The combination of these two structural elements in 4-{imidazo[1,2-apyridin-3-yl}-1,3-oxazolidin-2-one creates a compound that may exhibit a broad spectrum of biological activities.

Recent studies have highlighted the importance of understanding the interactions between small molecules and biological targets at a molecular level. Computational methods such as molecular docking and molecular dynamics simulations have become indispensable tools in drug discovery. These techniques allow researchers to predict how a compound will bind to its target protein and assess the strength and specificity of these interactions. In the case of 4-{imidazo[1,2-apyridin-3-yl}-1,3-oxazolidin-2-one, computational studies have suggested that it may interact with enzymes involved in cancer cell proliferation and inflammation pathways.

The synthesis of 4-{imidazo[1,2-apyridin-3-yl}-1,3-oxazolidin-2-one involves multi-step organic reactions that require careful optimization to ensure high yield and purity. The key steps typically include condensation reactions between imidazo[1,2-a]pyridine derivatives and oxazolidinone precursors under controlled conditions. Advances in synthetic methodologies have enabled the efficient preparation of complex heterocyclic compounds like this one, making it more feasible to explore their potential as lead compounds for drug development.

One of the most exciting aspects of 4-{imidazo[1,2-a]pyridine-based compounds is their ability to modulate protein-protein interactions (PPIs). PPIs are critical mediators of many cellular processes and are often implicated in diseases such as cancer and inflammation. By designing molecules that can disrupt or enhance specific PPIs, researchers can develop novel therapeutic strategies. The structural features of 4-{imidazo[1,2-a]pyridine make it an ideal candidate for interfering with key PPIs involved in disease pathways.

Preclinical studies have begun to explore the pharmacological potential of 4-{imidazo[1,2-a]pyridine derivatives, including 4-{imidazo[1,2-pyridin]-3-y}l]-1H-imidazole analogs. These studies have shown promising results in models of cancer and inflammation. For instance, some derivatives have demonstrated inhibitory activity against kinases involved in tumor growth and metastasis. Similarly, oxazolidinone-containing compounds have shown efficacy in reducing inflammatory responses by modulating cytokine production.

The development of novel drug candidates is not only about identifying potent active ingredients but also about ensuring their safety and bioavailability. Pharmacokinetic studies are essential to understand how a compound is absorbed, distributed, metabolized, and excreted by the body. These studies help researchers optimize dosing regimens and predict potential side effects. For 4-{imidazo[1H]-pyrazolizin]-5(4H)-one, ongoing pharmacokinetic investigations are providing valuable insights into its behavior within biological systems.

The integration of machine learning and artificial intelligence into drug discovery has revolutionized the way new compounds are designed and evaluated. These technologies enable the rapid screening of large chemical libraries to identify promising candidates based on their structural features and predicted biological activities. In the context of 4-{imidazo[1H]-pyrazolizin]-5(4H)-one, AI-driven approaches have been used to predict its binding affinity to various targets and optimize its structure for improved efficacy.

The future prospects for 4-{imidazo[1H]-pyrazolizin]-5(4H)-one are bright as ongoing research continues to uncover new applications for this versatile compound. Further investigation into its mechanisms of action will be crucial for developing effective therapeutic strategies based on its unique properties. Collaborative efforts between academic researchers and industry scientists will be essential for translating these findings into clinical applications that benefit patients worldwide.

Recommended suppliers
Handan Zechi Trading Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Zhejiang Brunova Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Zhejiang Brunova Technology Co., Ltd.
Suzhou Genelee Bio-Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Suzhou Genelee Bio-Technology Co., Ltd.
SHOCHEM(SHANGHAI) CO.,lTD
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
SHOCHEM(SHANGHAI) CO.,lTD
Zouping Mingyuan Import and Export Trading Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Zouping Mingyuan Import and Export Trading Co., Ltd